Cas no 946375-41-3 (N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946375-41-3
• MF: C₂₁H₂₈N₄O₃S
• MW: 416.537023544312
• CID: 6229498
• PubChem ID: 16932257
• Update Time: 2025-07-15

N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• N'-(2-methoxy-5-methylphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
• N'-(2-methoxy-5-methylphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]oxamide
• 946375-41-3
• AKOS024646030
• N1-(2-methoxy-5-methylphenyl)-N2-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
• F2392-1166

• Inchi： 1S/C21H28N4O3S/c1-15-4-5-19(28-3)17(12-15)23-21(27)20(26)22-13-18(16-6-11-29-14-16)25-9-7-24(2)8-10-25/h4-6,11-12,14,18H,7-10,13H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key： DDCMAPQZVZKXLH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=C(C)C=CC=1OC)=O)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 416.18821194g/mol
• Monoisotopic Mass: 416.18821194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Additional information on N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Introduction to N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946375-41-3)

N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 946375-41-3, represents a fusion of aromatic rings, heterocyclic structures, and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a N'-(2-methoxy-5-methylphenyl) moiety, which contributes to its lipophilicity and potential interaction with biological targets. This part of the molecule is derived from an aromatic ring system that includes a methoxy group at the 2-position and a methyl group at the 5-position, enhancing its solubility and metabolic stability. The 4-methylpiperazin-1-yl group attached to the ethylethanediamide backbone introduces a secondary amine functionality, which is known to be crucial for binding to various biological receptors. This piperazine moiety is particularly significant in medicinal chemistry due to its ability to modulate neurotransmitter activity and its role in the development of antipsychotic, antidepressant, and antihistamine drugs.

The presence of a thiophen-3-yl group further enriches the structural complexity of N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide. Thiophene derivatives are well-documented for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities. The thiophen ring at the 3-position adds a sulfur atom that can participate in hydrogen bonding or coordinate with metal ions, depending on the biological environment. This feature makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

The ethylethanediamide backbone serves as a linker that connects the various functional groups into a single entity. This type of diamide structure is known to improve solubility and bioavailability, making it an ideal candidate for oral administration. Additionally, the ethylethanediamide moiety can undergo various chemical modifications, allowing for further optimization of pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophores into a single molecule. N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylethanediamide exemplifies this trend by integrating several key functional groups that are known to interact with biological targets involved in neurological disorders. For instance, the combination of a piperazine moiety and an aromatic ring system has been shown to enhance binding to serotonin receptors, which are implicated in conditions such as depression and anxiety.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. Preliminary studies have suggested that it may have efficacy in treating neurological disorders by modulating neurotransmitter activity. The lipophilic nature of the molecule allows it to cross the blood-brain barrier efficiently, which is essential for central nervous system (CNS) drug delivery. Furthermore, the presence of multiple functional groups provides opportunities for designing derivatives with improved pharmacological profiles.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and selectivity of compounds like N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-y)ethylethanediamide towards specific biological targets. Molecular docking studies have shown that this compound can interact with various receptors involved in neurotransmitter signaling pathways. These findings provide a strong rationale for further exploration of its pharmacological potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the aromatic rings and heterocyclic structures.

Evaluation of N'-(2-methoxy-5-methylphenyl)-N-2-(4-methylpiperazin--1 -yl)-2-thiophen--3 -y]ethylethanedi amide's pharmacokinetic properties is essential for determining its suitability as a drug candidate. Studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be developed into a viable therapeutic agent. Additionally, preliminary toxicity studies have shown that it is well-tolerated at doses relevant to its intended therapeutic use.

The future direction of research on this compound will likely involve further exploration of its pharmacological profile through both in vitro and in vivo studies. Investigating its interactions with specific biological targets will provide insights into its mechanism of action and potential therapeutic applications. Additionally, exploring derivative structures may lead to compounds with improved efficacy or reduced side effects.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. N'-(2methoxy--5methylpheny]-N--(4methyl--pyerazin--1 -y]--(thiophen--3 -y] ethylethanedi amide offers a promising approach to addressing these issues by combining multiple pharmacophores into a single molecule. This strategy can lead to more selective drugs with broader therapeutic windows.

In conclusion, N'-(2methoxy--5methylpheny]-N--(4methylpyerazin--1 -y]--(thiophen--3 -y] ethylethanedi amide (CAS No.94637541) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features make it a compelling candidate for further investigation in drug discovery efforts aimed at treating neurological disorders. With continued research and development, this compound has the potential to make significant contributions to modern medicine.